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Compound of Interest |

Compound Name: N-Stearoyl-beta-alanine
CAS No.: 51287-21-9
Cat. No.: B1627368
- 7

Executive Summary

N-Stearoyl-beta-alanine (CAS 51287-21-9) is an amphiphilic N-acyl amino acid widely utilized
in proteomics, cosmetic formulation, and drug delivery systems. Its structure comprises a
hydrophobic C18 stearoyl tail and a hydrophilic

-alanine head group. This duality creates a complex solubility profile: the molecule behaves as
a lipid in non-polar solvents and as an anionic surfactant in aqueous alkaline media.

This guide provides a standardized approach to solubilizing N-Stearoyl-beta-alanine, detailing
solvent compatibility, temperature-dependent dissolution protocols, and purification strategies.
It is designed for researchers requiring stable stock solutions for biological assays or surface
chemistry applications.

Physicochemical Profile
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Property Specification

) N-Stearoyl-beta-alanine (3-
Chemical Name _ o
(Octadecanoylamino)propanoic acid)

CAS Number 51287-21-9

Molecular Formula

Molecular Weight 355.56 g/mol

Physical State White to off-white crystalline powder
pKa (Calculated) ~4.5 (Carboxylic acid head group)
Hydrophile-Lipophile Balance Low (Lipophilic dominant)

Solubility Landscape

The solubility of N-Stearoyl-beta-alanine is governed by the Krafft Point (temperature at which
surfactant solubility increases sharply) and Solvent Polarity.

3.1 Solvent Compatibility Matrix
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Solvent Class

Representative
Solvents

Solubility Rating

Mechanism | Notes

Polar Aprotic

DMSO, DMF

High

Best for biological
stock solutions.
Disrupts
intermolecular H-

bonding.

Alcohols

Ethanol, Methanol

Moderate (Heat
Required)

Soluble >40°C. May
precipitate/gel upon
cooling if
concentration >10

mg/mL.

Chlorinated

Chloroform, DCM

High

Excellent solvent for
the stearoyl tail. Ideal

for film casting.

Non-Polar

Hexane, Heptane

Low (Cold) / High
(Hot)

"Qiling out" or
crystallization occurs
upon cooling. Used for

recrystallization.[1][2]

[3]4]

Aqueous (Acidic)

Water (pH < 7)

Insoluble

Protonated acid form

is hydrophobic.

Aqueous (Basic)

Water (pH > 8)

Soluble (Micellar)

Forms
clear/opalescent
micellar solution as a
salt (Na+, K+, TEA+).

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock (DMSO)

For use in cell culture or enzyme assays where solvent volume must be minimized.

Reagents:
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o N-Stearoyl-beta-alanine (Solid)
e Anhydrous DMSO (Dimethyl Sulfoxide)

Procedure:

Weighing: Accurately weigh 10 mg of N-Stearoyl-beta-alanine into a 1.5 mL microcentrifuge
tube.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO.
 Disruption: Vortex vigorously for 30 seconds.

o Thermal Assist: If the solution is cloudy, incubate in a water bath at 37°C for 5-10 minutes.
The solution should become completely clear.

o Storage: Store at room temperature (20—25°C). Do not refrigerate high-concentration stocks
(>10 mg/mL), as the DMSO will freeze and the lipid may crash out, requiring reheating.

Protocol B: Aqueous Formulation via pH Adjustment

For creating surfactant solutions or liposomal dispersions.

Rationale: The carboxylic acid head group must be deprotonated to solubilize the C18 chain in
water.

Procedure:

Suspend 100 mg of N-Stearoyl-beta-alanine in 10 mL of ultrapure water. The powder will
float (hydrophobic).

While stirring, add 1.0 M NaOH or Triethanolamine (TEA) dropwise.

Monitor pH.[5] As pH rises above 7.5-8.0, the solution will turn from a suspension to a clear
or slightly opalescent micellar solution.

Note: This solution has a Critical Micelle Concentration (CMC) likely in the range of
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to

M. Diluting below this point may cause precipitation of the monomeric acid if the pH buffer
capacity is insufficient.

Protocol C: Recrystallization (Purification)

Standard method for purifying N-stearoyl amino acids.

Solvent System: Ethanol (Good solvent) / Petroleum Ether (Anti-solvent).

Dissolve crude N-Stearoyl-beta-alanine in a minimal volume of boiling Ethanol (~60°C).

Filter hot if insoluble particulates are present.

Slowly add warm Petroleum Ether (or Hexane) until a faint turbidity persists.

Allow the mixture to cool slowly to room temperature, then to 4°C.

Collect crystals via vacuum filtration and wash with cold Petroleum Ether.

Mechanistic Visualization

The following diagrams illustrate the decision logic for solvent selection and the molecular

behavior of the compound.
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Start: N-Stearoyl-beta-alanine

[Application: Surface Coating / Film ]
ﬁ;h Solubility\in Alternative \

Solvent: Chloroform or DCM Solvent: Warm Ethanol Step: Suspend in Water
(Conc: >50 mg/mL) (Risk of gelation on cooling) Adjust pH > 8.0 (NaOH/TEA)

[ Application: Biological Assay Application: Aqueous Formulation]

Solvent: DMSO or DMF

(Conc: 10-50 mg/mL)

Result: Anionic Micellar Solution

Click to download full resolution via product page

Caption: Solvent selection decision tree based on downstream application requirements.

H-Bond Disruption Dissolved

N-Stearoyl-beta-alanine - [
(Solid Crystal) Van der Waals Forces Non-Polar Solvents (CHC13)

Stable Solution

Dissolved

Click to download full resolution via product page
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Caption: Dual-mechanism dissolution process driven by head-group polarity and tail-group
hydrophobicity.

Troubleshooting & FAQs

Q: My ethanol solution turned into a gel overnight. Why? A: This is common for stearoyl
derivatives. The long C18 chains crystallize or form a gel network as the temperature drops
below the Krafft point.

o Fix: Gently warm the solution to 40-50°C to re-dissolve. For long-term storage, use DMSO
or lower the concentration.

Q: Can | use this in cell culture? A: Yes, but ensure the final DMSO concentration in the well is
<0.5% (v/v). N-Stearoyl-beta-alanine is a surfactant; high concentrations may disrupt cell
membranes. Perform a toxicity titration.

Q: The compound "oiled out" during recrystallization. A: This occurs if the solution is too
concentrated or cooled too quickly. Re-heat to dissolve the oil, add slightly more ethanol, and
cool very slowly with stirring.
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and CMC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

